1-[(5-Methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 1-[(5-methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C11H18O2/c1-9-3-4-10(13-9)7-11(8-12)5-2-6-11/h8-10H,2-7H2,1H3
• InChI Key: IVJYSSFLCLCDSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(O1)CC2(CCC2)C=O

Description

1-[(5-Methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclobutane core substituted with a carbaldehyde group and a 5-methyloxolane (tetrahydrofuran derivative) moiety. The compound’s molecular formula is C₁₀H₁₆O₂, with a calculated molar mass of 168.23 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(5-Methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high purity.

Industrial Production Methods

In industrial settings, the production of 1-[(5-Methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde is scaled up using optimized synthetic routes. This involves the use of large reactors, continuous flow systems, and automated control systems to maintain consistent quality and yield. The industrial process also includes purification steps such as distillation, crystallization, and chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

1-[(5-Methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclobutane ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like halogens (e.g., bromine) and nucleophiles (e.g., amines) are employed under controlled conditions.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted cyclobutane derivatives.

Scientific Research Applications

1-[(5-Methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(5-Methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The cyclobutane ring and oxolan-2-ylmethyl group contribute to the compound’s overall reactivity and stability, influencing its interactions with biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Physicochemical Properties of Selected Aldehydes

Compound Name	Molecular Formula	Molar Mass (g/mol)	Purity	Key Structural Features
1-[(5-Methyloxolan-2-yl)methyl]cyclobutane-1-carbaldehyde	C₁₀H₁₆O₂	168.23	Not specified	Cyclobutane + carbaldehyde + 5-methyloxolane substituent
1-(Oxolan-2-yl)cyclobutane-1-carbaldehyde	C₉H₁₄O₂	154.21	95%	Cyclobutane + carbaldehyde + oxolane substituent (no methyl)
1,3,5-Trimethyl-1H-pyrrole-2-carbaldehyde	C₉H₁₁NO	176.22	95%	Pyrrole ring + three methyl groups + carbaldehyde
Methyl 5-formyl-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylate	C₁₀H₁₀N₂O₃S	238.26	95%	Imidazothiazole core + methyl and ester groups

Structural and Functional Analysis

Cyclobutane vs. Heterocyclic Cores: The cyclobutane framework in the target compound and its non-methylated analog (C₉H₁₄O₂) imposes significant ring strain, which may enhance reactivity in cycloaddition or ring-opening reactions compared to more stable heterocycles like pyrrole or imidazothiazole .

Substituent Effects: The carbaldehyde group in all listed compounds serves as a versatile functional group for further derivatization (e.g., condensation, oxidation). However, steric hindrance from the 5-methyl group in the target compound may slow nucleophilic attacks compared to less hindered analogs . Heterocycles like pyrrole (C₉H₁₁NO) and imidazothiazole (C₁₀H₁₀N₂O₃S) exhibit aromatic stabilization and conjugated π-systems, enabling distinct electronic properties (e.g., UV absorption, redox activity) absent in aliphatic cyclobutane-based aldehydes .

Purity and Commercial Availability: Most analogs, including 1-(oxolan-2-yl)cyclobutane-1-carbaldehyde, are available at 95% purity, suggesting standardized synthetic routes.